Cas no 6104-45-6 (4(3H)-Pyrimidinone, 3-methyl-)

4(3H)-Pyrimidinone, 3-methyl- is a heterocyclic organic compound featuring a pyrimidinone core with a methyl substitution at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrimidinone scaffold is particularly relevant in the development of nucleoside analogs and enzyme inhibitors. The methyl group enhances stability and influences electronic properties, facilitating selective modifications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its versatility in medicinal chemistry, coupled with well-documented synthetic pathways, makes it a preferred choice for targeted molecular design.

4(3H)-Pyrimidinone, 3-methyl- structure

Product name:4(3H)-Pyrimidinone, 3-methyl-

CAS No:6104-45-6

MF:C₅H₆N₂O

MW:110.11394

CID:528270

PubChem ID:301417

4(3H)-Pyrimidinone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone, 3-methyl-
- 3-methylpyrimidin-4-one
- 3-Methyl-3H-pyrimidin-4-on
- 3-methyl-3H-pyrimidin-4-one
- 3-methyl-4-pyrimidinone
- 3-methyl-4-pyrimidone
- 3-methylpyrimidin-4(3H)-one
- AB-323
- AC1L6YDZ
- CTK2F8749
- NSC178842
- PSXLJUKMMIHADB-UHFFFAOYSA-
- SureCN762378

Computed Properties

Exact Mass: 110.04808
Monoisotopic Mass: 110.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7Å²
XLogP3: -0.5

Experimental Properties

PSA: 32.67
LogP: -0.21970

4(3H)-Pyrimidinone, 3-methyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337765-1g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	1g	$1260	2023-02-02
Chemenu	CM337765-5g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	5g	$2646	2023-02-02
Chemenu	CM337765-1g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	1g	$1775	2021-08-18
Chemenu	CM337765-5g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	5g	$3726	2021-08-18

4(3H)-Pyrimidinone, 3-methyl- Related Literature

1. Photochemical reactions. Part 21. Photochemical isomerization of pyridazinium and triazinium betaines

Yoshifumi Maki,Mikio Suzuki,Takashi Furuta,Masao Kawamura,Masayuki Kuzuya J. Chem. Soc. Perkin Trans. 1 1979 1199
2. Nitrogen bridgehead compounds. Part 32. Absolute configuration and circular dichroism of 6-methyl-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-ones

István Hermecz,Péter R. Surján,Tibor Breining,Kálman Simon,Gábor Horváth,Zoltán Mészáros,Márton Kajtár,Gábor Tóth J. Chem. Soc. Perkin Trans. 2 1983 1413
3. Metal-free radical C–H methylation of pyrimidinones and pyridinones with dicumyl peroxide

Pei-Zhi Zhang,Jian-An Li,Ling Zhang,Adedamola Shoberu,Jian-Ping Zou,Wei Zhang Green Chem. 2017 19 919
4. Partially fluorinated heterocyclic compounds. Part 22. The preparation of allyl 2,5,6-trifluoropyrimidin-4-yl ether and related compounds and a study of their Claisen rearrangement reactions. A new route to 5-fluorouracil and barbituric acid derivatives

Gerald M. Brooke,J. A. K. Jamie Ferguson J. Chem. Soc. Perkin Trans. 1 1986 515
5. Emerging trends in metalloprotein inhibition

Matthieu Rouffet,Seth M. Cohen Dalton Trans. 2011 40 3445